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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565

Disclaimer: Sebuthylazine is a chlorotriazine herbicide historically used for weed control in
various crops, including potatoes. However, its use in many regions is now largely obsolete,
and it may not be registered for use on potatoes in your location. These application notes and
protocols are intended for research and informational purposes only. Users must comply with
all local, state, and federal regulations regarding pesticide use. The quantitative data presented
in the tables are illustrative examples and are not derived from actual field trials of
sebuthylazine.

Introduction

Sebuthylazine is a selective, systemic herbicide that was historically used for the control of
annual broadleaf and grass weeds in potato cultivation.[1] As a member of the triazine
chemical family, its primary mode of action is the inhibition of photosynthesis in susceptible
plant species.[1] Understanding its biochemical mechanism and the proper protocols for its
evaluation are crucial for researchers and scientists in the field of weed management and
herbicide development.

Chemical Properties of Sebuthylazine:
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Property Value

) N2-(sec-butyl)-6-chloro-N4-ethyl-1,3,5-triazine-
Chemical Name

2,4-diamine[2]
CAS Number 7286-69-3[1][3]
Molecular Formula C9H16CINS5[3][4][5][6]
Molecular Weight 229.71 g/mol [1][3][5]
Water Solubility 5.0 mg/L at 20°C[7]

Moderate to high, with a half-life that can vary
Soil Persistence depending on soil type and environmental
conditions.[8][9][10]

Mode of Action and Signaling Pathway

Sebuthylazine is a photosystem Il (PSIl) inhibitor.[1] It acts by binding to the D1 protein of the
PSIl complex within the chloroplast thylakoid membranes.[11][12][13] This binding blocks the
electron transport chain, preventing the transfer of electrons from quinone A (QA) to quinone B
(QB).[12] The interruption of electron flow halts the production of ATP and NADPH, which are
essential for CO2 fixation and, consequently, photosynthesis.[11] The blockage of the electron
transport chain leads to the formation of reactive oxygen species, which cause lipid
peroxidation and membrane damage, ultimately leading to cell death.[13]
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Figure 1: Simplified signaling pathway of Sebuthylazine's mode of action.

Experimental Protocols

The following protocols are designed for conducting efficacy and phytotoxicity trials of

sebuthylazine on potatoes. These are generalized protocols and should be adapted to specific

experimental conditions and objectives.

Objective: To determine the efficacy of pre-emergence application of sebuthylazine on

controlling key weed species in a potato crop and its effect on potato yield.

Materials:

Certified seed potatoes of a common cultivar.

Sebutylazine formulation.

Calibrated small-plot sprayer.

Plot markers.
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o Data collection sheets or electronic device.

o Weed identification guides.

e Harvesting and weighing equipment.

Experimental Design:

e Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

e Plot Size: Minimum of 3 rows wide by 10 meters long.

e Treatments:

[e]

Untreated weedy check.

[e]

Weed-free (hand-weeded) check.

o

Sebutylazine at three different application rates (e.g., low, medium, high).

[¢]

A standard commercial herbicide for comparison.
Procedure:

» Site Preparation: Select a field with a known history of uniform weed pressure. Prepare the
seedbed according to standard local practices for potato cultivation.

e Planting: Plant the potato seed pieces at a uniform depth and spacing.
» Herbicide Application:

o Apply sebuthylazine as a pre-emergence treatment, typically within 5-7 days after
planting but before potato emergence.

o Use a calibrated sprayer to ensure accurate and uniform application.

o Record environmental conditions (temperature, humidity, wind speed) at the time of
application.
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o Data Collection:

o Weed Density and Biomass: At 4 and 8 weeks after treatment, identify and count the
number of each weed species in a designated quadrat within each plot. Collect the above-
ground biomass of the weeds, dry, and weigh.

o Weed Control Efficacy: Visually assess the percentage of weed control for each species
compared to the untreated check at regular intervals (e.g., 2, 4, 8 weeks after treatment)
on a scale of 0% (no control) to 100% (complete control).

o Potato Yield: At the end of the growing season, harvest the tubers from the center row(s)
of each plot. Grade the tubers by size and weigh each grade separately to determine
marketable and total yield.[14][15][16][17]

 Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA). If significant
differences are found, use a mean separation test (e.g., Tukey's HSD) to compare treatment
means.[18]

Objective: To evaluate the potential phytotoxic effects of sebuthylazine on different potato
cultivars.

Materials:

e Seed tubers of at least three different potato cultivars with varying sensitivity to herbicides.
e Sebutylazine formulation.

o Calibrated small-plot sprayer.

e Plot markers.

» Data collection sheets or electronic device.

o Camera for photographic documentation.

Experimental Design:
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» Design: Split-plot design with potato cultivars as the main plots and herbicide treatments as
the sub-plots, with four replications.

e Treatments:
o Untreated control for each cultivar.

o Sebutylazine at the recommended application rate and at twice the recommended rate to
assess the margin of crop safety.

Procedure:

» Site Preparation and Planting: As described in the efficacy protocol.

» Herbicide Application: Apply sebuthylazine pre-emergence as described previously.
» Data Collection:

o Visual Injury Assessment: Visually assess crop injury at 7, 14, 21, and 28 days after potato
emergence. Use a rating scale of 0% (no injury) to 100% (plant death). Symptoms to look
for include stunting, chlorosis, necrosis, and leaf malformation.[19][20]

o Plant Height: Measure the height of ten randomly selected plants per plot at peak
vegetative growth.

o Stand Count: Count the number of emerged potato plants in the center row of each plot.

o Yield and Quality: Harvest and evaluate tuber yield and quality as described in the efficacy
protocol.

 Statistical Analysis: Analyze the data using ANOVA appropriate for a split-plot design.

lllustrative Data Presentation

The following tables are templates populated with hypothetical data to illustrate how results
from the above protocols could be presented.

Table 1: lllustrative Weed Control Efficacy of Sebuthylazine at 8 Weeks After Treatment
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. Sebuthylazine Sebuthylazine Sebuthylazine  Standard
Weed Species . . o
(Low Rate) (Medium Rate) (High Rate) Herbicide
Amaranthus
85% 95% 98% 96%
retroflexus
Chenopodium
80% 92% 96% 94%
album
Echinochloa
] 75% 88% 92% 90%
crus-galli
Solanum nigrum 82% 90% 95% 93%

Table 2: lllustrative Potato Phytotoxicity Ratings at 14 Days After Emergence

Potato Cultivar

Sebuthylazine (1x Rate)

Sebuthylazine (2x Rate)

Cultivar A (Tolerant) 0%

5% (slight transient chlorosis)

Cultivar B (Moderately

5% (slight stunting)

Tolerant)

15% (moderate chlorosis and

stunting)

15% (clear stunting and

Cultivar C (Sensitive)

chlorosis)

30% (severe

necrosis)

stunting,

Table 3: lllustrative Effect of Sebuthylazine on Potato Marketable Yield (t/ha)

Treatment Cultivar A Cultivar B Cultivar C
Weedy Check 25.5 24.8 26.1
Hand-Weeded Check 45.2 44.1 46.0
Sebutylazine (Medium
44.8 42.5 39.8
Rate)
Standard Herbicide 45.0 43.8 45.5
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Experimental Workflow Diagram

The following diagram illustrates the general workflow for conducting a herbicide trial in
potatoes, from planning to final reporting.
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Figure 2: General workflow for a potato herbicide efficacy and phytotoxicity trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-potatoes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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